Cas no 1221341-65-6 (Tert-Butyl 3-{[3-(dimethylamino)propyl]amino}-2-methylpropanoate)

• Product Name: Tert-Butyl 3-{[3-(dimethylamino)propyl]amino}-2-methylpropanoate
• CAS No: 1221341-65-6
• MF: C₁₃H₂₈N₂O₂
• MW: 244.373623847961
• MDL: MFCD14707464
• CID: 4688662
• Update Time: 2025-11-01

Tert-Butyl 3-{[3-(dimethylamino)propyl]amino}-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-{[3-(dimethylamino)propyl]amino}-2-methylpropanoate
• Tert-Butyl 3-{[3-(dimethylamino)propyl]amino}-2-methylpropanoate

• MDL： MFCD14707464
• Inchi： 1S/C13H28N2O2/c1-11(12(16)17-13(2,3)4)10-14-8-7-9-15(5)6/h11,14H,7-10H2,1-6H3
• InChI Key： NAZHXTMMFSTLLN-UHFFFAOYSA-N
• SMILES： O(C(C(C)CNCCCN(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 244.215
• Monoisotopic Mass: 244.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6

Additional information on Tert-Butyl 3-{[3-(dimethylamino)propyl]amino}-2-methylpropanoate

Tert-Butyl 3-{[3-(Dimethylamino)propyl]amino}-2-methylpropanoate: An Overview

Tert-Butyl 3-{[3-(dimethylamino)propyl]amino}-2-methylpropanoate (CAS No. 1221341-65-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The combination of a tert-butyl ester group, a dimethylamino moiety, and a methyl-substituted propanoate backbone provides a rich platform for exploring its biological activities and pharmacological properties.

The tert-butyl ester group in Tert-Butyl 3-{[3-(dimethylamino)propyl]amino}-2-methylpropanoate is known for its stability and ability to modulate the solubility and metabolic profile of the molecule. This feature is particularly advantageous in drug design, where optimizing the pharmacokinetic properties of a compound is crucial for enhancing its therapeutic efficacy and reducing potential side effects. Recent studies have shown that compounds with tert-butyl ester groups can exhibit improved oral bioavailability and extended half-lives, making them attractive candidates for drug development.

The presence of the dimethylamino moiety in Tert-Butyl 3-{[3-(dimethylamino)propyl]amino}-2-methylpropanoate imparts significant basicity to the molecule. This basicity can influence the compound's interaction with biological targets, such as enzymes and receptors, thereby modulating its biological activity. Research in this area has highlighted the role of dimethylamino groups in enhancing the binding affinity and selectivity of small molecules, which is essential for developing highly specific and potent drugs.

The methyl-substituted propanoate backbone of Tert-Butyl 3-{[3-(dimethylamino)propyl]amino}-2-methylpropanoate contributes to its overall structural flexibility and conformational diversity. This flexibility can be harnessed to optimize the compound's interactions with target proteins, leading to improved pharmacological profiles. Studies have demonstrated that subtle modifications to the propanoate backbone can significantly impact the potency and selectivity of the resulting compounds, making this region a focal point for structure-activity relationship (SAR) investigations.

In recent years, Tert-Butyl 3-{[3-(dimethylamino)propyl]amino}-2-methylpropanoate has been explored for its potential in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, where compounds with similar structural features have shown promise in modulating key signaling pathways involved in disease progression. For instance, research has indicated that compounds containing dimethylamino groups can act as potent inhibitors of specific kinases, which are implicated in neurodegeneration.

Beyond neurodegenerative diseases, Tert-Butyl 3-{[3-(dimethylamino)propyl]amino}-2-methylpropanoate has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular disorders and autoimmune conditions. Compounds with anti-inflammatory activity can provide significant therapeutic benefits by reducing inflammation and associated tissue damage. Preliminary studies have shown that Tert-Butyl 3-{[3-(dimethylamino)propyl]amino}-2-methylpropanoate exhibits potent anti-inflammatory effects through mechanisms such as inhibiting pro-inflammatory cytokine production and modulating immune cell function.

The synthesis of Tert-Butyl 3-{[3-(dimethylamino)propyl]amino}-2-methylpropanoate involves several well-established chemical reactions, including amide coupling and esterification steps. These synthetic routes are scalable and can be adapted to produce large quantities of the compound for preclinical and clinical studies. The ability to synthesize this compound efficiently is crucial for advancing its development as a potential therapeutic agent.

In conclusion, Tert-Butyl 3-{[3-(dimethylamino)propyl]amino}-2-methylpropanoate (CAS No. 1221341-65-6) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with recent advancements in understanding its biological activities, position it as a valuable candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.